Monocrotaline N-oxide
Monocrotaline N-oxide
Brand Name:
Vulcanchem
CAS No.:
35337-98-5
VCID:
VC21125790
InChI:
InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1
SMILES:
CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-]
Molecular Formula:
C16H23NO7
Molecular Weight:
341.36 g/mol
Monocrotaline N-oxide
CAS No.: 35337-98-5
Cat. No.: VC21125790
Molecular Formula: C16H23NO7
Molecular Weight: 341.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 35337-98-5 |
|---|---|
| Molecular Formula | C16H23NO7 |
| Molecular Weight | 341.36 g/mol |
| IUPAC Name | (1R,4R,5R,6R,16R)-5,6-dihydroxy-4,5,6-trimethyl-13-oxido-2,8-dioxa-13-azoniatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione |
| Standard InChI | InChI=1S/C16H23NO7/c1-9-13(18)24-11-5-7-17(22)6-4-10(12(11)17)8-23-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12+,15+,16-,17?/m0/s1 |
| Standard InChI Key | LHVAZUAALQTANZ-ANYXPJNNSA-N |
| Isomeric SMILES | C[C@H]1C(=O)O[C@@H]2CC[N+]3([C@@H]2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O)[O-] |
| SMILES | CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-] |
| Canonical SMILES | CC1C(=O)OC2CC[N+]3(C2C(=CC3)COC(=O)C(C1(C)O)(C)O)[O-] |
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